Agn 191976

• Molecular Formula: C21H34O6
• Molecular Weight: 382.5 g/mol
• InChI: InChI=1S/C21H34O6/c1-2-3-6-9-15(22)12-13-17-16(10-7-4-5-8-11-20(23)24)18-14-19(17)27-21(25)26-18/h4,7,15-19,22H,2-3,5-6,8-14H2,1H3,(H,23,24)/b7-4-/t15-,16+,17+,18-,19+/m0/s1
• InChIKey: CVQLYMOSZQTFDP-NFUXFLSFSA-N

Researchers face conflicting pharmacology when substituting TP receptor agonists for ocular studies. AGN 191976 resolves this: a selective TP agonist that lowers IOP in canine/primate models-unlike U-46619. Key applications: - Discriminate ocular vs. vascular TP receptor subtypes - Positive control for platelet aggregation (EC50 = 16.3 nM in human PRP) - Study trabecular outflow mechanisms in glaucoma Supplied as lyophilized crystalline solid. Validated tool for aqueous humor dynamics research.

AGN 191976: Ocular Hypotensive Thromboxane A2 Mimetic

AGN 191976 (CAS: 159359-94-1; C21H32O6; MW: 380.48) is a 9,11-cyclic carbonate derivative of prostaglandin F2α that functions as a potent and selective thromboxane A2-sensitive (TP) receptor agonist [1]. Unlike conventional TP agonists such as U-46619, AGN 191976 exhibits a distinct pharmacological profile characterized by potent ocular hypotensive activity in dogs and monkeys without producing the intraocular pressure elevation typically associated with TP receptor stimulation [2]. The compound demonstrates EC50 values in the sub-nanomolar to low nanomolar range across multiple TP receptor-expressing tissues, with notable tissue-dependent potency variations that have been instrumental in defining TP receptor heterogeneity [3].

01 TP receptor subtype heterogeneity studies

02 Aqueous humor dynamics research tool

03 Positive control for platelet aggregation assays

• [1] Krauss AH, Woodward DF, Gibson LL, Protzman CE, Williams LS, Burk RM, Gac TS, Roof MB, Abbas F, Marshall K, Senior J. Evidence for human thromboxane receptor heterogeneity using a novel series of 9,11-cyclic carbonate derivatives of prostaglandin F2 alpha. Br J Pharmacol. 1996 Mar;117(6):1171-80. PMID: 8882612. View Source
• [2] Krauss AH, Woodward DF, Chen J, Gibson LL, Lai RK, Protzman CE, Shan T, Williams LS, Gac TS, Burk RM. AGN 191976: a novel thromboxane A2-mimetic with ocular hypotensive properties. J Ocul Pharmacol Ther. 1995 Fall;11(3):203-12. PMID: 8590251. View Source
• [3] Krauss AH, Woodward DF, Burk RM, Gac TS, Gibson LL, Protzman CE, Abbass F, Marshall K, Senior J. Pharmacological evidence for thromboxane receptor heterogeneity--implications for the eye. J Ocul Pharmacol Ther. 1997 Aug;13(4):303-12. PMID: 9261766. View Source

AGN 191976 vs U-46619: Functional Divergence

Substitution of AGN 191976 with structurally or pharmacologically related TP receptor agonists introduces confounding variables that compromise experimental reproducibility and mechanistic interpretation. U-46619, the prototypical TP receptor agonist, fails to replicate the ocular hypotensive effects of AGN 191976 in dogs and monkeys despite comparable in vitro potency at vascular TP receptors [1]. Conversely, AGN192093—a closely related 9,11-cyclic carbonate analog from the same chemical series—exhibits >2,300-fold lower potency at human platelet TP receptors compared to AGN 191976, rendering it unsuitable for studies requiring potent platelet TP receptor activation [2]. Furthermore, the tissue-specific potency profile of AGN 191976 differs markedly from both U-46619 and AGN192093, reflecting its unique ability to discriminate between putative TP receptor subtypes expressed in vascular smooth muscle, platelets, and ocular tissues [3].

Ocular TP receptor research

U-46619 does not elicit an IOP-lowering effect; substitution may fail to recapitulate ocular TP receptor responses.

Platelet aggregation studies

AGN192093 is substantially less potent in human platelets; not suitable as a platelet TP receptor control.

• [1] Krauss AH, Woodward DF, Chen J, Gibson LL, Lai RK, Protzman CE, Shan T, Williams LS, Gac TS, Burk RM. AGN 191976: a novel thromboxane A2-mimetic with ocular hypotensive properties. J Ocul Pharmacol Ther. 1995 Fall;11(3):203-12. PMID: 8590251. View Source
• [2] Krauss AH, Woodward DF, Gibson LL, Protzman CE, Williams LS, Burk RM, Gac TS, Roof MB, Abbas F, Marshall K, Senior J. Evidence for human thromboxane receptor heterogeneity using a novel series of 9,11-cyclic carbonate derivatives of prostaglandin F2 alpha. Br J Pharmacol. 1996 Mar;117(6):1171-80. PMID: 8882612. View Source
• [3] Krauss AH, Woodward DF, Burk RM, Gac TS, Gibson LL, Protzman CE, Abbass F, Marshall K, Senior J. Pharmacological evidence for thromboxane receptor heterogeneity--implications for the eye. J Ocul Pharmacol Ther. 1997 Aug;13(4):303-12. PMID: 9261766. View Source

AGN 191976: Head-to-Head Comparative Evidence

Aortic Contractile Potency vs U-46619

AGN 191976 produces significant ocular hypotension in normotensive Beagle dogs and Cynomolgus monkeys, whereas U-46619 fails to lower IOP in either species despite nearly identical TP receptor agonist activity in vitro [1]. This functional divergence represents a critical differentiation for researchers investigating TP receptor-mediated ocular pharmacology.

Vascular TP Potency

Head-to-head

EC50 0.32 ± 0.08 nM

Rat thoracic aorta

Reported higher potency than U-46619 in vascular TP receptor assay; supports vascular signaling studies

Organ bath contractile response

Evidence Dimension	Intraocular pressure (IOP) reduction in vivo
Target Compound Data	AGN 191976: Potent ocular hypotensive in dogs and monkeys; single 2.5 μg dose decreased IOP by 11.4 mmHg in dogs [1]
Comparator Or Baseline	U-46619: No IOP reduction in dogs or monkeys [1]
Quantified Difference	AGN 191976 lowers IOP; U-46619 does not
Conditions	Normotensive Beagle dogs and Cynomolgus monkeys; tonometric IOP measurement

Why This Matters

This functional divergence enables AGN 191976 to serve as a unique tool for dissecting TP receptor subtype-specific signaling pathways in ocular tissues, a distinction that U-46619 cannot provide.

• [1] Krauss AH, Woodward DF, Chen J, Gibson LL, Lai RK, Protzman CE, Shan T, Williams LS, Gac TS, Burk RM. AGN 191976: a novel thromboxane A2-mimetic with ocular hypotensive properties. J Ocul Pharmacol Ther. 1995 Fall;11(3):203-12. PMID: 8590251. View Source

TP Receptor Selectivity Over Other Prostanoids

In human platelet-rich plasma (PRP), AGN 191976 exhibits potent proaggregatory activity with an EC50 of 16.3 ± 1.4 nM, whereas AGN192093—a structurally related analog from the same 9,11-cyclic carbonate series—shows dramatically reduced potency with an EC50 of 37.9 ± 2.0 μM [1]. This represents an approximately 2,300-fold potency difference between two compounds from the identical chemical series.

TP Selectivity Window

Reported

≥500-fold over DP, EP, FP, IP

Isolated smooth muscle preparations

Supports specific TP receptor interrogation without confounding prostanoid crosstalk

Cross-study comparison

Evidence Dimension	Human platelet aggregation (TP receptor-mediated)
Target Compound Data	AGN 191976: EC50 = 16.3 ± 1.4 nM in human PRP [1]
Comparator Or Baseline	AGN192093: EC50 = 37.9 ± 2.0 μM (37,900 nM) in human PRP [1]
Quantified Difference	AGN192093 is approximately 2,300-fold less potent than AGN 191976 in human platelets
Conditions	Human platelet-rich plasma (PRP); aggregation measured as TP receptor-mediated response

Why This Matters

This differential platelet activity provides compelling pharmacological evidence for TP receptor heterogeneity and establishes AGN 191976 as the preferred tool compound for studies requiring robust activation of human platelet TP receptors, whereas AGN192093 is unsuitable for this application.

• [1] Krauss AH, Woodward DF, Gibson LL, Protzman CE, Williams LS, Burk RM, Gac TS, Roof MB, Abbas F, Marshall K, Senior J. Evidence for human thromboxane receptor heterogeneity using a novel series of 9,11-cyclic carbonate derivatives of prostaglandin F2 alpha. Br J Pharmacol. 1996 Mar;117(6):1171-80. PMID: 8882612. View Source

Ocular Hypotensive Effect vs U-46619

In isolated rat thoracic aorta preparations, AGN 191976 contracts vascular smooth muscle with an EC50 of 0.32 ± 0.08 nM, demonstrating at least 10-fold greater potency than the benchmark TP receptor agonist U-46619 [1]. In human platelet aggregation assays, the potency advantage is even more pronounced, with AGN 191976 (EC50 = 16.3 nM) showing approximately 33-fold greater potency than U-46619 (EC50 = 538.3 nM) [2].

IOP Response in Dogs

Head-to-head

AGN 191976

↓11.4 mm Hg (2.5 µg)

U-46619

No IOP effect

Reported IOP endpoint context; U-46619 does not produce this response

Normotensive Beagle model

Evidence Dimension	TP receptor agonist potency in vascular smooth muscle
Target Compound Data	AGN 191976: EC50 = 0.32 ± 0.08 nM in rat aorta [1]
Comparator Or Baseline	U-46619: EC50 approximately 10- to 50-fold higher in rat aorta [1]
Quantified Difference	AGN 191976 is at least 10-fold more potent than U-46619 in rat aorta; approximately 33-fold more potent in human platelets (EC50 16.3 nM vs. 538.3 nM) [2]
Conditions	Isolated rat thoracic aorta (organ bath); human platelet-rich plasma aggregation assay

Why This Matters

The enhanced potency of AGN 191976 relative to U-46619 enables experiments at lower compound concentrations, potentially reducing off-target effects and improving the signal-to-noise ratio in vascular pharmacology studies.

• [1] Krauss AH, Woodward DF, Gibson LL, Protzman CE, Williams LS, Burk RM, Gac TS, Roof MB, Abbas F, Marshall K, Senior J. Evidence for human thromboxane receptor heterogeneity using a novel series of 9,11-cyclic carbonate derivatives of prostaglandin F2 alpha. Br J Pharmacol. 1996 Mar;117(6):1171-80. PMID: 8882612. View Source
• [2] Krauss AH, Woodward DF, Burk RM, Gac TS, Gibson LL, Protzman CE, Abbass F, Marshall K, Senior J. Pharmacological evidence for thromboxane receptor heterogeneity--implications for the eye. J Ocul Pharmacol Ther. 1997 Aug;13(4):303-12. PMID: 9261766. View Source

Platelet Agonist Activity vs AGN192093

AGN 191976 demonstrates exceptional selectivity for TP receptors over other prostanoid receptor subtypes. In vitro profiling across isolated smooth muscle preparations expressing DP, EP1, EP3, FP, and IP receptors revealed that AGN 191976 is at least 500-fold less potent at these non-TP prostanoid receptors compared to its activity at TP receptors [1].

Platelet Aggregation

Head-to-head

AGN 191976

EC50 16.3 nM (PRP)

AGN192093

~37.9 µM (PRP)

Reported platelet TP receptor activation context; AGN192093 substantially less potent

Human washed platelets and PRP

Evidence Dimension	Prostanoid receptor subtype selectivity
Target Compound Data	AGN 191976: At least 500-fold selectivity for TP receptors over DP, EP1, EP3, FP, and IP receptors [1]
Comparator Or Baseline	Class-level baseline: Non-TP prostanoid receptors
Quantified Difference	≥500-fold lower potency at non-TP prostanoid receptors
Conditions	Isolated smooth muscle preparations with defined prostanoid receptor subtype expression

Why This Matters

The high selectivity window minimizes confounding effects mediated through other prostanoid receptors, enabling researchers to attribute observed biological responses specifically to TP receptor activation with greater confidence than less selective TP agonists.

• [1] Krauss AH, Woodward DF, Gibson LL, Protzman CE, Williams LS, Burk RM, Gac TS, Roof MB, Abbas F, Marshall K, Senior J. Evidence for human thromboxane receptor heterogeneity using a novel series of 9,11-cyclic carbonate derivatives of prostaglandin F2 alpha. Br J Pharmacol. 1996 Mar;117(6):1171-80. PMID: 8882612. View Source

AGN 191976 vs. U-46619: Differential Effects on Ocular Outflow Facility

AGN 191976 increases outflow facility in Beagle dogs, consistent with its ocular hypotensive effect, whereas U-46619 does not increase outflow facility [1]. This mechanistic divergence provides direct evidence that AGN 191976 engages a functionally distinct TP receptor-mediated pathway in the conventional aqueous humor outflow tract.

Evidence Dimension	Ocular outflow facility in vivo
Target Compound Data	AGN 191976: Increased outflow facility in Beagle dogs [1]
Comparator Or Baseline	U-46619: Did not increase outflow facility [1]
Quantified Difference	Qualitative difference: AGN 191976 increases outflow facility; U-46619 does not
Conditions	Beagle dogs; outflow facility measurement

Why This Matters

The ability of AGN 191976 to enhance conventional outflow facility distinguishes it from U-46619 and supports its utility as a pharmacological tool for investigating TP receptor-mediated regulation of aqueous humor drainage pathways relevant to glaucoma pathophysiology.

• [1] Krauss AH, Woodward DF, Burk RM, Gac TS, Gibson LL, Protzman CE, Abbass F, Marshall K, Senior J. Pharmacological evidence for thromboxane receptor heterogeneity--implications for the eye. J Ocul Pharmacol Ther. 1997 Aug;13(4):303-12. PMID: 9261766. View Source

AGN 191976: Optimal Research Applications

Ocular vs Vascular TP Receptor Heterogeneity

AGN 191976 is optimally suited for studies investigating TP receptor heterogeneity in the eye, particularly for distinguishing between putative TP receptor subtypes expressed in the conventional outflow pathway versus vascular smooth muscle [1]. The compound's unique combination of potent TP receptor agonism (EC50 = 0.32 nM in rat aorta) and ocular hypotensive activity (11.4 mmHg IOP reduction in dogs at 2.5 μg) [1] enables researchers to probe TP receptor-mediated regulation of aqueous humor dynamics without the confounding vasoconstrictive or platelet-activating effects that dominate the pharmacology of conventional TP agonists like U-46619.

Positive Control for Platelet Aggregation

AGN 191976 is the preferred tool compound for experiments requiring robust activation of human platelet TP receptors, based on its potent proaggregatory activity (EC50 = 16.3 ± 1.4 nM in PRP) [1]. This potency advantage over both U-46619 (EC50 = 538.3 nM; 33-fold less potent) [2] and AGN192093 (EC50 = 37.9 μM; 2,300-fold less potent) [1] makes AGN 191976 uniquely suitable for thrombosis research, platelet function assays, and studies investigating the role of TP receptors in cardiovascular pathophysiology.

Aqueous Outflow & Glaucoma Mechanisms

AGN 191976 enables high-sensitivity studies of TP receptor-mediated vascular smooth muscle contraction, with sub-nanomolar potency (EC50 = 0.32 ± 0.08 nM in rat aorta) that exceeds U-46619 by at least 10-fold [1]. Combined with its high selectivity (>500-fold window over DP, EP1, EP3, FP, and IP receptors) [1], AGN 191976 provides a cleaner pharmacological signal for investigating TP receptor signaling mechanisms in vascular preparations, particularly in studies where minimizing off-target prostanoid receptor activation is critical.

Glaucoma and Ocular Hypertension Model Development

AGN 191976 serves as a valuable positive control or investigational tool in preclinical models of ocular hypertension and glaucoma, where its demonstrated ocular hypotensive efficacy in normotensive dogs and monkeys [1] can be leveraged to validate TP receptor-mediated IOP-lowering mechanisms. The compound's inability to produce miosis—an FP receptor-mediated effect in dogs [2]—further distinguishes it from prostaglandin FP receptor agonists and supports its use in studies requiring IOP reduction without concurrent pupil constriction.

Application

Selection Property

Validation Focus

Ocular TP receptor subtype differentiation

Functional divergence from U-46619

IOP response model context

Platelet aggregation positive control

TP receptor-mediated platelet activation

Prostanoid selectivity review

Aqueous outflow mechanism studies

Outflow facility modulation capability

Trabecular meshwork pathway analysis

• [1] Krauss AH, Woodward DF, Gibson LL, Protzman CE, Williams LS, Burk RM, Gac TS, Roof MB, Abbas F, Marshall K, Senior J. Evidence for human thromboxane receptor heterogeneity using a novel series of 9,11-cyclic carbonate derivatives of prostaglandin F2 alpha. Br J Pharmacol. 1996 Mar;117(6):1171-80. PMID: 8882612. View Source
• [2] Krauss AH, Woodward DF, Burk RM, Gac TS, Gibson LL, Protzman CE, Abbass F, Marshall K, Senior J. Pharmacological evidence for thromboxane receptor heterogeneity--implications for the eye. J Ocul Pharmacol Ther. 1997 Aug;13(4):303-12. PMID: 9261766. View Source